Cas no 110346-68-4 (Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester)

• Product Name: Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester
• CAS No: 110346-68-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 1193332
• Update Time: 2024-08-05

Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester

• Inchi： 1S/C11H21NO4/c1-10(2,6-9(13)16-5)7-11(3,4)8-12(14)15/h6-8H2,1-5H3
• InChI Key： LBZJAHFVYRKFQK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C)(C)CC(C)(C)C[N+]([O-])=O

Computed Properties

• Exact Mass: 231.14713

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±23.0 °C(Predicted)
• PSA: 69.44
• pka: 8.84±0.50(Predicted)